Cas no 946663-43-0 (N-3-(4-Amino-2-methylphenoxy)propyl-N,N-dimethylamine)

• Product Name: N-3-(4-Amino-2-methylphenoxy)propyl-N,N-dimethylamine
• CAS No: 946663-43-0
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 1067259
• PubChem ID: 26190007
• Update Time: 2025-10-05

N-3-(4-Amino-2-methylphenoxy)propyl-N,N-dimethylamine Chemical and Physical Properties

Names and Identifiers

• N-[3-(4-Amino-2-methylphenoxy)propyl]-N,N-dimethylamine
• AKOS010338100
• 946663-43-0
• BB 0254042
• 4-[3-(dimethylamino)propoxy]-3-methylaniline
• N-3-(4-Amino-2-methylphenoxy)propyl-N,N-dimethylamine

• MDL： MFCD08686830
• Inchi： 1S/C12H20N2O/c1-10-9-11(13)5-6-12(10)15-8-4-7-14(2)3/h5-6,9H,4,7-8,13H2,1-3H3
• InChI Key： QGUJSRWOGIUJMJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1C)N)CCCN(C)C

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.5Ų

N-3-(4-Amino-2-methylphenoxy)propyl-N,N-dimethylamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on N-3-(4-Amino-2-methylphenoxy)propyl-N,N-dimethylamine

Professional Introduction to N-3-(4-Amino-2-methylphenoxy)propyl-N,N-dimethylamine (CAS No. 946663-43-0)

N-3-(4-Amino-2-methylphenoxy)propyl-N,N-dimethylamine, a compound with the CAS number 946663-43-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure, characterized by a phenoxypropyl backbone and dimethylamino substituents, positions it as a versatile intermediate in the synthesis of bioactive molecules.

The< strong>N-3-(4-Amino-2-methylphenoxy)propyl-N,N-dimethylamine molecule exhibits a distinct chemical profile that makes it particularly valuable in medicinal chemistry. The presence of an amino group at the 4-position of the phenyl ring enhances its reactivity, allowing for further functionalization and derivatization. This feature is crucial for designing novel therapeutic agents that can interact with biological targets with high specificity.

Recent research in the field of drug discovery has highlighted the importance of molecular diversity in identifying new lead compounds. The< strong>946663-43-0 compound, with its complex architecture, fits well within this paradigm. Studies have demonstrated its utility as a building block in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, derivatives of this compound have shown promise in modulating enzyme activity associated with inflammatory responses and neurodegenerative disorders.

The pharmacological potential of N-3-(4-Amino-2-methylphenoxy)propyl-N,N-dimethylamine has been explored through both computational modeling and experimental validation. Computational studies have predicted favorable binding interactions between this compound and its intended biological targets, providing a rational basis for further synthetic efforts. Experimental validation through high-throughput screening and structure-activity relationship (SAR) studies has corroborated these predictions, underscoring its therapeutic relevance.

In particular, the< strong>4-amino-2-methylphenoxy moiety has been identified as a key pharmacophore, contributing to the compound's biological activity. This group not only enhances solubility but also facilitates hydrogen bonding interactions with polar residues in protein targets. Such interactions are critical for achieving high affinity and selectivity, which are paramount in drug design.

The synthesis of N-3-(4-Amino-2-methylphenoxy)propyl-N,N-dimethylamine involves multi-step organic transformations that highlight the synthetic ingenuity required to construct complex molecules. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve regioselective functionalization. These techniques ensure high yields and purity, which are essential for subsequent pharmacological evaluations.

The compound's stability under various conditions has been another area of focus. Studies have assessed its thermal stability, solubility in common solvents, and resistance to degradation by metabolic enzymes. These properties are critical for determining its suitability for formulation into pharmaceutical products. The results have been promising, indicating that< strong>N-3-(4-Amino-2-methylphenoxy)propyl-N,N-dimethylamine can be effectively incorporated into drug delivery systems designed for oral or parenteral administration.

Emerging applications of this compound extend beyond traditional therapeutic areas. Research has explored its potential use in agrochemicals and material science, where its unique chemical properties could contribute to the development of novel pesticides or functional materials. This interdisciplinary approach underscores the broad utility of< strong>CAS No. 946663-43-0.

The regulatory landscape for new chemical entities like N-3-(4-Amino-2-methylphenoxy)propyl-N,N-dimethylamine is stringent but well-defined. Compliance with guidelines set by agencies such as the FDA and EMA ensures that any potential therapeutic applications are thoroughly evaluated for safety and efficacy. The ongoing research efforts aim to gather comprehensive data to support regulatory submissions and eventual clinical translation.

In conclusion, N-3-(4-Amino-2-methylphenoxy)propyl-N,N-dimethylamine represents a significant contribution to the pharmaceutical chemistry arsenal. Its unique structural features, coupled with promising preclinical data, position it as a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in addressing unmet medical needs across multiple disciplines.